Cas no 38542-71-1 (4-methylbenzenesulfonic acid; 1-methylpyridin-1-ium)

4-methylbenzenesulfonic acid; 1-methylpyridin-1-ium structure
38542-71-1 structure
Product Name:4-methylbenzenesulfonic acid; 1-methylpyridin-1-ium
CAS No:38542-71-1
MF:C13H15NO3S
MW:265.328102350235
CID:923640
PubChem ID:11521829
Update Time:2025-04-19

4-methylbenzenesulfonic acid; 1-methylpyridin-1-ium Chemical and Physical Properties

Names and Identifiers

    • 4-methylbenzenesulfonic acid; 1-methylpyridin-1-ium
    • N-methylpyridinium tosylate; 1-Methylpyridinium; 1-Methyl-Pyridinium; SureCN27002; N-methylpyridinium ion; AG-G-70353; Pyridinium, 1-methyl-; N-methylpyridinium kation; N-methyl-pyridine; AF-960/00443054; N-Methylpyridinium; CHEBI:15761; methylpyridinium; N-methylpyridinium; 1-methyl-pyridinium, toluene-4-sulfonate; N-methylpyridinium p-toluenesulfonate; N-Methylpyridinium cation; N-Methyl-pyridine tosylate; 1-Methyl-pyridinium, Toluol-
    • OVFJVGPVSMMTSA-UHFFFAOYSA-M
    • SCHEMBL1982598
    • 1-Methylpyridin-1-ium 4-methylbenzene-1-sulfonate
    • methylpyridinium tosylate
    • NSC-249267
    • n-methylpyridinium tosylate
    • NSC249267
    • DTXSID10959414
    • 38542-71-1
    • Inchi: 1S/C7H8O3S.C6H8N/c1-6-2-4-7(5-3-6)11(8,9)10;1-7-5-3-2-4-6-7/h2-5H,1H3,(H,8,9,10);2-6H,1H3/q;+1/p-1
    • InChI Key: OVFJVGPVSMMTSA-UHFFFAOYSA-M
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[N+]1(C)C=CC=CC=1

Computed Properties

  • Exact Mass: 266.08518
  • Monoisotopic Mass: 265.07726451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 239
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.5Ų

Experimental Properties

  • PSA: 58.25
  • LogP: 2.49100
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